Cas no 4861-58-9 (2-Pentylthiophene)
2-Pentylthiophene structure
Product Name:2-Pentylthiophene
CAS No:4861-58-9
MF:C9H14S
MW:154.272461414337
MDL:MFCD00041017
CID:45379
PubChem ID:20995
Update Time:2026-05-14
2-Pentylthiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentylthiophene
- 2-n-Amylthiophene~1-(2-Thienyl)pentane
- 2-n-Pentylthiophene
- 2-n-Amylthiophene
- 2-Amylthiophene
- 1-Methylbutylthiophene
- Thiophene, 2-pentyl-
- L79LOS1ZKM
- NOYVOSGVFSEKPR-UHFFFAOYSA-N
- AK117060
- 2-pentyl thiophene
- 2-pentyl-thiophene
- 2-Pentylthiophene, AldrichCPR
- FCH918551
- VT20141
- OR23683
- S
-
- MDL： MFCD00041017
- Inchi： 1S/C9H14S/c1-2-3-4-6-9-7-5-8-10-9/h5,7-8H,2-4,6H2,1H3
- InChI Key： NOYVOSGVFSEKPR-UHFFFAOYSA-N
- SMILES： S1C([H])=C([H])C([H])=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
- BRN： 107941
Computed Properties
- Exact Mass: 154.08200
- Monoisotopic Mass: 154.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 80.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 28.2
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.944
- Melting Point: -49.15°C (estimate)
- Boiling Point: 204°C(lit.)
- Flash Point: 75℃(167℉)(lit.)
- Refractive Index: 1.4995
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 28.24000
- LogP: 3.48080
- Solubility: Uncertain
- FEMA: 4387 | 2-PENTYLTHIOPHENE
2-Pentylthiophene Security Information
- Prompt：warning
- Hazard Statement： H227
- Warning Statement： P210-P280-P370+P378-P403+P235-P501
- Hazardous Material transportation number：1993
- Hazard Category Code： 10-20/21/22-36/37/38-22
- Safety Instruction： S16-S23-S26-S36
-
Hazardous Material Identification：
- Safety Term：S24/25
- Packing Group：III
- Packing Group：III
- Risk Phrases：R10
- PackingGroup：III
- TSCA：Yes
2-Pentylthiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Pentylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 011212-5g |
2-Pentylthiophene |
4861-58-9 | 95% | 5g |
￡17.00 | 2022-03-01 | |
| Fluorochem | 011212-10g |
2-Pentylthiophene |
4861-58-9 | 95% | 10g |
￡29.00 | 2022-03-01 | |
| Fluorochem | 011212-25g |
2-Pentylthiophene |
4861-58-9 | 95% | 25g |
￡45.00 | 2022-03-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1835-5G |
2-Pentylthiophene |
4861-58-9 | >98.0%(GC) | 5g |
¥375.00 | 2024-04-15 | |
| BAI LING WEI Technology Co., Ltd. | 302589-5G |
2-n-Pentylthiophene, 99% |
4861-58-9 | 99% | 5G |
￥ 81 | 2022-04-26 | |
| Chemenu | CM121726-100g |
2-Pentylthiophene |
4861-58-9 | 95% | 100g |
$184 | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY034123-100g |
2-Pentylthiophene |
4861-58-9 | ≥97% | 100g |
¥626.00 | 2025-04-14 | |
| Chemenu | CM121726-100g |
2-Pentylthiophene |
4861-58-9 | 95%+ | 100g |
$108 | 2024-07-16 | |
| abcr | AB131573-5 g |
2-n-Pentylthiophene, 98%; . |
4861-58-9 | 98% | 5 g |
€67.50 | 2023-07-20 | |
| abcr | AB131573-25 g |
2-n-Pentylthiophene, 98%; . |
4861-58-9 | 98% | 25 g |
€101.50 | 2023-07-20 |
2-Pentylthiophene Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4861-58-9)2-Pentylthiophene
Order Number:A827569
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):377.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:4861-58-9)2-Pentylthiophene
Order Number:LE17718
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com
2-Pentylthiophene Related Literature
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1. Synthesis and properties of C-aza-2-deoxy-L-lyxonucleosides??Masataka Yokoyama,Takahisa Ikeue,Yoshie Ochiai,Atsuya Momotake,Kentaro Yamaguchi,Hideo Togo J. Chem. Soc. Perkin Trans. 1 1998 2185
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Neil L. Campbell,Warren L. Duffy,Gareth I. Thomas,Janine H. Wild,Stephen M. Kelly,Kevin Bartle,Mary O'Neill,Vicky Minter,Rachel P. Tuffin J. Mater. Chem. 2002 12 2706
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3. Analysis of the composition of the volatile malodour emissions from six animal rendering factoriesRoger D. Barnes,Alexander J. MacLeod Analyst 1982 107 711
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Roger D. Barnes,L. Maria Law,Alexander J. MacLeod Analyst 1981 106 412
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5. Synthesis and mesomorphic properties of 1,1-difluoroalkyl-substituted biphenylthienyl and terphenyl liquid crystals. A comparative study of mesomorphic behavior relative to alkyl, alkoxy and alkanoyl analogsAndre A. Kiryanov,Paul Sampson,Alexander J. Seed J. Mater. Chem. 2001 11 3068
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